Cas no 91843-27-5 (ethyl 2-(6-methylpyridin-3-yl)acetate)

• Product Name: ethyl 2-(6-methylpyridin-3-yl)acetate
• CAS No: 91843-27-5
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 803625
• PubChem ID: 59186967
• Update Time: 2025-11-02

ethyl 2-(6-methylpyridin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridineacetic acid,6-methyl-, ethyl ester
• ETHYL (6-METHYLPYRIDIN-3-YL)ACETATE
• Ethyl 2-(6-methylpyridin-3-yl)acetate
• (6-methyl-[3]pyridyl)-acetic acid ethyl ester
• (6-Methyl-[3]pyridyl)-essigsaeure-aethylester
• (6-methyl-pyridin-3-yl)-acetic acid ethyl ester
• <2-Methyl-pyridyl-(5)>-essigsaeure-ethylester
• ethyl 6-methyl-3-pyridineacetate
• Ethyl-(2-methyl-5-pyridyl)acetate
• SCHEMBL2503936
• 3-PYRIDINEACETIC ACID, 6-METHYL-,ETHYL ESTER
• FT-0695595
• CS-0158920
• VRZNDLSLVBGHLX-UHFFFAOYSA-N
• 91843-27-5
• ethyl2-(6-methylpyridin-3-yl)acetate
• DA-34444
• ethyl 2-(6-methylpyridin-3-yl)acetate

• Inchi： 1S/C10H13NO2/c1-3-13-10(12)6-9-5-4-8(2)11-7-9/h4-5,7H,3,6H2,1-2H3
• InChI Key： VRZNDLSLVBGHLX-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=NC(C)=CC=1)=O

Computed Properties

• Exact Mass: 179.09500
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19000
• LogP: 1.49560

Additional information on ethyl 2-(6-methylpyridin-3-yl)acetate

Comprehensive Guide to Ethyl 2-(6-Methylpyridin-3-yl)acetate (CAS No. 91843-27-5): Properties, Applications, and Industry Insights

Ethyl 2-(6-methylpyridin-3-yl)acetate (CAS No. 91843-27-5) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and fragrance industries. With the increasing demand for pyridine derivatives in synthetic chemistry, this ester has garnered significant attention due to its unique molecular structure and reactivity. Researchers and manufacturers are actively exploring its potential in drug intermediate synthesis and flavor-enhancing agents, aligning with trends in green chemistry and sustainable production.

The compound’s chemical structure features a 6-methylpyridine ring linked to an ethyl acetate group, offering both lipophilic and electron-donating properties. This dual functionality makes it valuable for designing bioactive molecules, particularly in central nervous system (CNS) drug development. Recent studies highlight its role in synthesizing nicotinic acetylcholine receptor modulators, a hot topic in neuroscience research. Additionally, its low toxicity profile and high stability under physiological conditions have made it a preferred choice for pharmaceutical formulations.

In the agrochemical sector, ethyl 2-(6-methylpyridin-3-yl)acetate serves as a key intermediate for crop protection agents. Its ability to act as a synergist enhances the efficacy of pesticides while reducing environmental impact—a critical consideration given the global push toward eco-friendly agriculture. Companies are leveraging its properties to develop next-generation herbicides and insect growth regulators, addressing challenges like pesticide resistance and regulatory compliance.

The fragrance industry also benefits from this compound’s pleasant aromatic notes. As consumers increasingly seek natural-inspired scents, ethyl 2-(6-methylpyridin-3-yl)acetate is used to create woody and fruity accords in perfumes and household products. Its compatibility with biodegradable formulations aligns with the rising demand for clean beauty products, a trend dominating cosmetic R&D.

From a technical perspective, the synthesis of CAS No. 91843-27-5 typically involves esterification of 2-(6-methylpyridin-3-yl)acetic acid with ethanol under catalytic conditions. Innovations in continuous flow chemistry have improved yield and purity, reducing waste—a priority for circular economy initiatives. Analytical methods like HPLC and GC-MS ensure quality control, meeting stringent GMP standards for industrial use.

Market analysts project growth for pyridine-based compounds, driven by expanding applications in personal care and biotechnology. Frequently searched queries such as "ethyl 2-(6-methylpyridin-3-yl)acetate suppliers" and "CAS 91843-27-5 price trends" reflect commercial interest. Meanwhile, academic discussions focus on its mechanistic pathways and scalable synthesis, underscoring its interdisciplinary relevance.

In conclusion, ethyl 2-(6-methylpyridin-3-yl)acetate exemplifies the convergence of scientific innovation and industrial demand. Its adaptability across sectors—from life sciences to material engineering—positions it as a compound of enduring significance. As research uncovers new functionalities, stakeholders must stay informed about evolving regulations and patent landscapes to capitalize on emerging opportunities.